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Compound of Interest

Compound Name: Anisocoumarin H

Cat. No.: B2651690

For Researchers, Scientists, and Drug Development Professionals

Abstract

Anisocoumarin H, a novel isocoumarin, has been identified from a marine-derived fungus,
presenting potential avenues for new drug discovery and development. This technical guide
provides an in-depth overview of the discovery, natural source, and biological potential of
Anisocoumarin H. It includes detailed experimental protocols for its isolation and
characterization, alongside a comprehensive summary of its physicochemical and biological
data. Furthermore, this document illustrates key experimental workflows through detailed
diagrams to facilitate a deeper understanding of the research process.

Discovery and Natural Source

Anisocoumarin H, also designated as peniciisocoumarin H, was discovered during a
screening program for bioactive secondary metabolites from marine-derived fungi.

Natural Source: Anisocoumarin H is produced by the fungal a strain of Penicillium sp.
TGM112. This fungus was isolated from the fresh leaves of the mangrove plant Bruguiera
sexangula var. rhynchopetala, collected from the South China Sea. Mangrove ecosystems are
known for their rich biodiversity and are a promising source of novel microorganisms that
produce unique and biologically active compounds.

Physicochemical and Spectroscopic Data
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The structure of Anisocoumarin H was elucidated through extensive spectroscopic analysis,
including High-Resolution Electrospray lonization Mass Spectrometry (HRESIMS) and Nuclear
Magnetic Resonance (NMR) spectroscopy.

Property Value

Molecular Formula C12H1405

Molecular Weight 238.24 g/mol

Appearance White amorphous powder

Optical Rotation [a]25D +25.0 (c 0.1, MeOH)

HRESIMS [M+H]+ m/z 239.0914 (calcd for C12H1505, 239.0919)

Table 1: Physicochemical Properties of Anisocoumarin H

1H NMR (500 MHz, CDCI3) 13C NMR (125 MHz, CDCI3)
5H 6.84 (1H, d, J = 2.0 Hz, H-5) 5C 168.5 (C-1)
8H 6.64 (1H, d, J = 2.0 Hz, H-7) 5C 162.2 (C-8)
5H 4.72 (1H, m, H-3) 5C 140.1 (C-6)
5H 3.84 (3H, s, 6-OCH3) 3C 111.9 (C-4a)
5H 2.98 (1H, dd, J = 16.5, 3.5 Hz, H-4a) 5C 108.4 (C-5)
5H 2.88 (1H, dd, J = 16.5, 11.5 Hz, H-4b) 5C 101.8 (C-7)
8H 2.15 (2H, m, H-1') 3C 76.8 (C-3)

5H 1.02 (3H, t, J = 7.5 Hz, H-2)) 5C 55.9 (6-OCH3)
5C 35.4 (C-4)

5C 29.8 (C-1)

5C 9.8 (C-2')

Table 2: 1H and 13C NMR Spectroscopic Data for Anisocoumarin H
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Experimental Protocols
Fungal Strain and Fermentation

The fungal strain Penicillium sp. TGM112 was isolated from the surface-sterilized fresh leaves
of the mangrove plant Bruguiera sexangula var. rhynchopetala. The fungus was identified
based on its morphological characteristics and ITS gene sequence analysis.

For the production of Anisocoumarin H, the fungus was cultured on a solid rice medium. The
fermentation was carried out in 1 L Erlenmeyer flasks, each containing 100 g of rice and 100
mL of distilled water. The flasks were autoclaved, inoculated with the fungal mycelia, and
incubated at 28 °C for 30 days under static conditions.

Extraction and Isolation

The fermented rice solid culture (10 kg) was exhaustively extracted with ethyl acetate (EtOAc)
at room temperature. The resulting EtOAc extract was concentrated under reduced pressure to

yield a crude extract.

The crude extract was subjected to column chromatography over silica gel, eluting with a
gradient of petroleum ether/EtOAc to yield several fractions. Fractions were further purified by
repeated column chromatography on silica gel and Sephadex LH-20, followed by preparative
High-Performance Liquid Chromatography (HPLC) to afford pure Anisocoumarin H.
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Caption: Workflow for the isolation of Anisocoumarin H.

Biological Activity
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Anisocoumarin H, along with other isolated peniciisocoumarins, was evaluated for its
biological activities. Specifically, its growth inhibition activity against the newly hatched larvae of
the cotton bollworm, Helicoverpa armigera, and its activity against the nematode
Caenorhabditis elegans were assessed.

While several other isolated compounds from the same fungal extract showed significant
activity, the primary publication "Bioactive Meroterpenoids and Isocoumarins from the
Mangrove-Derived Fungus Penicillium sp. TGM112" did not report specific quantitative data for
the biological activity of Anisocoumarin H (peniciisocoumarin H) itself. Further studies are
required to fully elucidate its bioactivity profile.

Signaling Pathways and Experimental Workflows

Due to the lack of specific biological activity data for Anisocoumarin H, a definitive signaling
pathway affected by this compound cannot be described at this time. The general experimental
workflow for the bioassays conducted on the co-isolated compounds is depicted below.

Bioactivity Screening

Insecticidal Assay Nematicidal Assay

Helicoverpa armigera larvae Isolated Compounds (including Anisocoumarin H)

Caenorhabditis elegans

Diet Incorporation Method 96-well Microplate Assay

\ 4

Mortality Recording Mortality Observation

\ 4

IC50 Calculation EC50 Calculation
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Caption: General workflow for bioactivity screening.

Conclusion

Anisocoumarin H is a recently discovered isocoumarin from a marine-derived fungus,
Penicillium sp. TGM112. Its structure has been fully characterized, and detailed protocols for its
isolation are available. While preliminary biological screenings of the crude extract and co-
isolated compounds show promise, further investigation into the specific biological activities
and potential mechanisms of action of Anisocoumarin H is warranted. This compound
represents a novel scaffold for potential development in the fields of agrochemicals and
pharmaceuticals.

« To cite this document: BenchChem. [Anisocoumarin H: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2651690#anisocoumarin-h-discovery-and-natural-
source]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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